Cas no 1891060-68-6 (2-(aminooxy)methyl-4-bromophenol)

• Product Name: 2-(aminooxy)methyl-4-bromophenol
• CAS No: 1891060-68-6
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6022772
• PubChem ID: 117310450
• Update Time: 2025-05-27

2-(aminooxy)methyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)methyl-4-bromophenol
• 2-[(aminooxy)methyl]-4-bromophenol
• 1891060-68-6
• EN300-1924086

• Inchi： 1S/C7H8BrNO2/c8-6-1-2-7(10)5(3-6)4-11-9/h1-3,10H,4,9H2
• InChI Key： CNNYBDVQUKAIPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CON)O

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-4-bromophenol

Research Briefing on 2-(aminooxy)methyl-4-bromophenol (CAS: 1891060-68-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(aminooxy)methyl-4-bromophenol (CAS: 1891060-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic relevance. The compound's bromophenol moiety and aminooxy functional group make it a versatile intermediate for drug discovery and bioconjugation strategies.

Recent studies have highlighted the role of 2-(aminooxy)methyl-4-bromophenol in the development of targeted therapies, particularly in oncology and infectious diseases. Its ability to form stable oxime linkages with carbonyl groups has been exploited for site-specific protein modification, enabling the creation of antibody-drug conjugates (ADCs) with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in conjugating cytotoxic payloads to monoclonal antibodies, resulting in improved tumor selectivity and reduced off-target effects.

In addition to its applications in bioconjugation, this compound has shown promise as a building block for small-molecule inhibitors. Research published in ACS Chemical Biology revealed its utility in designing covalent inhibitors that target cysteine residues in disease-relevant proteins. The bromophenol group facilitates selective electrophilic aromatic substitution reactions, allowing for precise modifications that enhance binding affinity and selectivity.

The synthesis of 2-(aminooxy)methyl-4-bromophenol has also been optimized in recent years. A 2022 protocol in Organic Letters described a scalable, one-pot procedure with high yield (85%) and purity (>98%), addressing previous challenges in its production. This advancement has accelerated its adoption in high-throughput screening campaigns and combinatorial chemistry.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as in vivo stability and metabolic clearance require further investigation. Ongoing research is exploring structural analogs with improved pharmacokinetic profiles, as evidenced by recent patent filings from major pharmaceutical companies.

In conclusion, 2-(aminooxy)methyl-4-bromophenol represents a valuable tool in chemical biology and drug discovery. Its dual functionality as a bioconjugation reagent and pharmacophore makes it particularly attractive for next-generation therapeutics. Future research directions may focus on expanding its applications in targeted drug delivery and covalent inhibitor design, while addressing current limitations through structural optimization.